N-[2-chloro-4-[(2-phenylacetyl)amino]phenyl]furan-2-carboxamide

• IUPAC Name: N-[2-chloro-4-[(2-phenylacetyl)amino]phenyl]furan-2-carboxamide
• InChI: InChI=1S/C19H15ClN2O3/c20-15-12-14(21-18(23)11-13-5-2-1-3-6-13)8-9-16(15)22-19(24)17-7-4-10-25-17/h1-10,12H,11H2,(H,21,23)(H,22,24)
• InChI Key: DLEBCBFGZDHAFO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(=O)NC2=CC(=C(C=C2)NC(=O)C3=CC=CO3)Cl
• Molecular Formula: C19H15ClN2O3
• Molecular Weight: 354.8 g/mol

Description

N-[2-chloro-4-[(2-phenylacetyl)amino]phenyl]furan-2-carboxamide is a synthetic organic compound that belongs to the class of furan derivatives This compound is characterized by the presence of a furan ring, a phenylacetyl group, and a chloro-substituted phenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-chloro-4-[(2-phenylacetyl)amino]phenyl]furan-2-carboxamide typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the furan ring: The furan ring can be synthesized through the cyclization of appropriate precursors under acidic or basic conditions.

Introduction of the phenylacetyl group: The phenylacetyl group is introduced via acylation reactions, often using reagents such as phenylacetyl chloride in the presence of a base like pyridine.

Chlorination: The chloro-substituted phenyl group is introduced through electrophilic aromatic substitution reactions using chlorinating agents like thionyl chloride or phosphorus pentachloride.

Amidation: The final step involves the formation of the amide bond, typically achieved by reacting the intermediate with an appropriate amine under dehydrating conditions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and purification techniques to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

N-[2-chloro-4-[(2-phenylacetyl)amino]phenyl]furan-2-carboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding carboxylic acids or ketones.

Reduction: Reduction reactions using agents like lithium aluminum hydride can convert the compound into corresponding alcohols or amines.

Substitution: The chloro group can be substituted with other nucleophiles such as amines, thiols, or alkoxides under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide, and other oxidizing agents.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Nucleophiles like amines, thiols, alkoxides, often in the presence of a base or catalyst.

Major Products

Oxidation: Carboxylic acids, ketones.

Reduction: Alcohols, amines.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry: Used as a building block in organic synthesis and as a precursor for more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in the development of new drugs.

Industry: Utilized in the synthesis of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-[2-chloro-4-[(2-phenylacetyl)amino]phenyl]furan-2-carboxamide involves its interaction with specific molecular targets. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular pathways involved depend on the specific biological context and the target of interest.

Comparison with Similar Compounds

Similar Compounds

N-[2-chloro-4-[(2-phenylacetyl)amino]phenyl]furan-2-carboxamide: shares structural similarities with other furan derivatives and phenylacetyl-substituted compounds.

Furan derivatives: Compounds containing the furan ring, such as furan-2-carboxylic acid and furan-2-carboxamide.

Phenylacetyl-substituted compounds: Compounds with the phenylacetyl group, such as phenylacetyl chloride and phenylacetic acid.

Uniqueness

• The unique combination of the furan ring, phenylacetyl group, and chloro-substituted phenyl group in this compound imparts distinct chemical and biological properties.
• Its specific substitution pattern and functional groups make it a valuable compound for targeted research and applications.